Cas no 2228660-32-8 (tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate
• CAS No: 2228660-32-8
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 6313959
• PubChem ID: 165622617
• Update Time: 2025-11-01

tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate
• 2228660-32-8
• EN300-1882117
• tert-butyl N-{5-[(4-methylpiperidin-4-yl)oxy]pyrimidin-2-yl}carbamate

• Inchi： 1S/C15H24N4O3/c1-14(2,3)22-13(20)19-12-17-9-11(10-18-12)21-15(4)5-7-16-8-6-15/h9-10,16H,5-8H2,1-4H3,(H,17,18,19,20)
• InChI Key： QKNMEJLVVKQSIE-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(NC(=O)OC(C)(C)C)N=C1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 308.18484064g/mol
• Monoisotopic Mass: 308.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.4Ų

Additional information on tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate

tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate (CAS No. 2228660-32-8): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate (CAS No. 2228660-32-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly focusing on its synthesis, properties, and utility in medicinal chemistry, making it a hot topic in scientific discussions.

The tert-butyl carbamate group in this compound plays a pivotal role in its stability and reactivity, which is crucial for its use as an intermediate in the synthesis of more complex molecules. The presence of the 4-methylpiperidin-4-yl moiety further enhances its versatility, allowing it to interact with various biological targets. This dual functionality makes CAS No. 2228660-32-8 a valuable candidate for exploring new therapeutic avenues, particularly in the fields of kinase inhibitors and central nervous system (CNS) drugs.

Recent trends in AI-driven drug discovery and computational chemistry have brought compounds like tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate into the spotlight. Scientists are leveraging machine learning algorithms to predict its binding affinities and optimize its molecular structure for enhanced efficacy. This aligns with the growing demand for precision medicine and targeted therapies, where such intermediates serve as building blocks for innovative treatments.

From a synthetic perspective, the compound's oxypyrimidin-2-yl scaffold is particularly noteworthy. It offers a robust platform for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is highly sought after in combinatorial chemistry and high-throughput screening, where rapid iteration and optimization are key to identifying lead compounds. The CAS No. 2228660-32-8 thus represents a critical stepping stone in the drug development pipeline.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a topic that resonates strongly with stakeholders across academia and industry.

In summary, tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate (CAS No. 2228660-32-8) is a multifaceted compound with immense potential in modern chemistry and drug development. Its structural features, combined with its applicability in cutting-edge research areas, make it a subject of enduring interest. As the scientific community continues to unravel its possibilities, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.